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Compound of Interest

Compound Name:
3-Bromo-5-chloropyrazine-2-

carbonitrile

Cat. No.: B1288335 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 3-Bromo-5-chloropyrazine-
2-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No complete Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for 3-
Bromo-5-chloropyrazine-2-carbonitrile (CAS No. 440124-25-4) is publicly available in the

searched resources. The following information is compiled from data on structurally analogous

compounds and publicly available chemical properties. This guide is intended for informational

purposes and should be supplemented with internal safety assessments and the guidance of a

qualified safety professional before handling this chemical.

Chemical Identification and Physical Properties
3-Bromo-5-chloropyrazine-2-carbonitrile is a halogenated pyrazine derivative. Its chemical

structure and properties are summarized below.

Table 1: Chemical and Physical Properties
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Property Value Source

CAS Number 440124-25-4 [1][2]

Molecular Formula C₅HBrClN₃ [1]

Molecular Weight 218.44 g/mol [1][2]

Appearance Not specified (likely a solid) N/A

ACD/LogP 1.77 [1]

Polar Surface Area 49.57 Å² [1]

Vapour Pressure 0.001 mmHg at 25°C [1]

Enthalpy of Vaporization 54.956 kJ/mol [1]

Index of Refraction 1.636 [1]

Molar Refractivity 39.466 cm³ [1]

Molar Volume 110.144 cm³ [1]

Hazard Identification and Classification
A specific GHS classification for 3-Bromo-5-chloropyrazine-2-carbonitrile is not available.

However, based on the hazard profiles of structurally similar compounds such as 3-Bromo-5-

chlorobenzonitrile and other chlorinated pyrazines, the following hazards are anticipated.[3][4]

[5]

Table 2: Anticipated GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 / 4
H301: Toxic if swallowed or

H302: Harmful if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word: Danger[3]

Hazard Pictograms:

Anticipated Pictograms

Click to download full resolution via product page

Caption: Anticipated GHS Pictograms.

Safe Handling and Emergency Protocols
Given the anticipated toxicity, stringent safety measures are required when handling this

compound. The following protocols are based on best practices for handling toxic chemical
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intermediates.[3]

Exposure Controls and Personal Protection
Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Engineering Controls
Handle in a well-ventilated area, preferably

within a chemical fume hood.

Eye/Face Protection Wear chemical safety goggles and a face shield.

Skin Protection
Wear impervious gloves (e.g., nitrile rubber) and

a lab coat.

Respiratory Protection
If dust is generated, use a NIOSH-approved

respirator with a particulate filter.

First Aid Measures
The following first aid measures are recommended based on protocols for similar toxic nitriles.

[3]

Skin Contact Eye Contact Inhalation Ingestion

 Exposure Event

Immediately remove contaminated clothing.
Wash skin with soap and plenty of water.

 Skin 

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

 Eye 

Move person to fresh air.
Keep comfortable for breathing.

 Inhalation 

Rinse mouth.
Do NOT induce vomiting.

 Ingestion 

Call a POISON CENTER or doctor. If eye irritation persists, get medical advice. Call a POISON CENTER or doctor. Immediately call a POISON CENTER or doctor.
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Click to download full resolution via product page

Caption: First Aid Protocol Flowchart.

Synthesis and Reactivity
Synthetic Pathway
3-Bromo-5-chloropyrazine-2-carbonitrile can be synthesized from 3-Amino-5-

chloropyrazine-2-carbonitrile.[6][7] The reaction is a type of Sandmeyer reaction, where an

amino group is converted to a bromo group.

Reactants
Reagents

3-Amino-5-chloropyrazine-
2-carbonitrile

(CAS: 54632-11-0)

3-Bromo-5-chloropyrazine-
2-carbonitrile

(CAS: 440124-25-4)

Sandmeyer Reaction

t-butyl nitrite Cupric bromide (CuBr2)

Click to download full resolution via product page

Caption: Synthetic Route for 3-Bromo-5-chloropyrazine-2-carbonitrile.

Experimental Protocol: General Sandmeyer Reaction
A detailed experimental protocol for this specific synthesis is not publicly available. However, a

general procedure for a Sandmeyer reaction involving these types of reagents is as follows.

This is an illustrative protocol and must be adapted and optimized by qualified personnel.

Diazotization: The starting amine (3-Amino-5-chloropyrazine-2-carbonitrile) is dissolved in a

suitable solvent (e.g., acetonitrile). t-butyl nitrite is added, often at reduced temperatures (0-5

°C), to form the diazonium salt intermediate.
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Bromination: A solution or suspension of cupric bromide (CuBr₂) is added to the diazonium

salt solution.

Reaction: The reaction mixture is stirred, often with gentle warming to room temperature or

slightly above, until the evolution of nitrogen gas ceases.

Work-up: The reaction is quenched, typically with water, and the product is extracted into an

organic solvent.

Purification: The crude product is purified, commonly by column chromatography, to yield the

final 3-Bromo-5-chloropyrazine-2-carbonitrile.

Storage and Disposal
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][3] Keep

away from incompatible materials such as strong oxidizing agents.

Disposal: Dispose of this chemical and its container in accordance with local, regional, and

national regulations. Due to its anticipated toxicity, it should be treated as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Bromo-5-chloropyrazine-2-carbonitrile material safety
data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288335#3-bromo-5-chloropyrazine-2-carbonitrile-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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